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Compound of Interest

Compound Name: 2-Acetylthiazole

Cat. No.: B1664039 Get Quote

For immediate release:

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
acetylthiazole, a key aroma compound found in a variety of food products and an important

intermediate in pharmaceutical synthesis. This document is intended for researchers,

scientists, and professionals in drug development, offering a centralized resource for its

solubility in aqueous and organic media, alongside standardized experimental protocols for its

determination.

Executive Summary
2-Acetylthiazole (CAS No: 24295-03-2) is a heterocyclic ketone with a characteristic nutty,

popcorn-like aroma. Its solubility is a critical parameter for its application in flavor formulations,

as well as for its use as a building block in the synthesis of more complex molecules. This

guide summarizes the available quantitative and qualitative solubility data, provides a detailed

experimental protocol for solubility determination, and presents a visualization of its formation

pathway via the Maillard reaction.

Quantitative Solubility Data
The solubility of 2-acetylthiazole has been reported in a limited number of solvents. The

available data is summarized in the table below. It is noteworthy that while its solubility in water

has been estimated quantitatively, detailed numerical data for its solubility in a broad range of

organic solvents is not extensively documented in publicly available literature.
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Solvent
Chemical
Formula

Solubility
Temperatur
e (°C)

Remarks Citation(s)

Water H₂O
Slightly

soluble
Not Specified [1]

Water H₂O
~25.08 g/L

(estimated)
25

Estimated

value
[2]

Ethanol C₂H₅OH Miscible
Room

Temperature
[3]

Fats N/A Soluble Not Specified [3]

Oils N/A Soluble Not Specified [3]

Most Organic

Solvents
N/A Soluble Not Specified

Propylene

Glycol
C₃H₈O₂ Soluble Not Specified

Triacetin C₉H₁₄O₆ Soluble Not Specified

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of 2-
acetylthiazole in a given solvent, based on the widely accepted shake-flask method. This

method is suitable for generating reliable equilibrium solubility data.

Objective: To determine the equilibrium solubility of 2-acetylthiazole in a selected solvent at a

specified temperature.

Materials:

2-Acetylthiazole (high purity)

Solvent of interest (analytical grade)

Volumetric flasks
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Analytical balance

Temperature-controlled orbital shaker or magnetic stirrer

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system.

Vials for sample analysis

Procedure:

Preparation of a Saturated Solution: a. Add an excess amount of 2-acetylthiazole to a

known volume of the solvent in a sealed container (e.g., a screw-capped vial or flask). The

presence of undissolved solid is essential to ensure saturation. b. Place the container in a

temperature-controlled shaker or on a magnetic stirrer set to the desired temperature (e.g.,

25 °C). c. Agitate the mixture for a sufficient period to reach equilibrium. A duration of 24 to

48 hours is typically recommended.

Sample Collection and Preparation: a. After the equilibration period, allow the undissolved

solid to settle. b. Carefully withdraw a sample of the supernatant using a syringe. c.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved particles. d. Dilute the filtered saturated solution with the solvent to a

concentration within the calibrated range of the analytical instrument.

Quantification: a. Prepare a series of standard solutions of 2-acetylthiazole of known

concentrations in the solvent. b. Analyze the standard solutions and the diluted sample

solution using a validated HPLC or GC method. c. Construct a calibration curve by plotting

the analytical signal (e.g., peak area) versus the concentration of the standard solutions. d.

Determine the concentration of 2-acetylthiazole in the diluted sample from the calibration

curve.

Calculation of Solubility: a. Calculate the concentration of 2-acetylthiazole in the original

saturated solution by accounting for the dilution factor. b. Express the solubility in appropriate
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units, such as grams per liter (g/L) or moles per liter (mol/L).

Visualization of 2-Acetylthiazole Formation
2-Acetylthiazole is a well-known product of the Maillard reaction, a complex series of chemical

reactions between amino acids and reducing sugars that occurs upon heating. The following

diagram illustrates a simplified pathway for the formation of 2-acetylthiazole from the reaction

of cysteine (a sulfur-containing amino acid) and a reducing sugar.
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Simplified Maillard Reaction Pathway for 2-Acetylthiazole Formation

Initial Reactants

Reaction Intermediates

Reducing Sugar
(e.g., Glucose)

Amadori Product

Condensation

Cysteine
(Sulfur-containing Amino Acid)

Hydrogen Sulfide (H₂S)

Strecker Degradation

Ammonia (NH₃)

Strecker Degradation

Dicarbonyl Intermediates
(e.g., Glyoxal, Methylglyoxal)

Degradation

Intermediate Thiazoline

Reaction

2-Acetylthiazole

Oxidation/Dehydration

Click to download full resolution via product page

Simplified Maillard Reaction Pathway

This guide serves as a foundational resource for understanding the solubility of 2-
acetylthiazole. For further in-depth analysis, it is recommended to perform experimental

validation for specific solvent systems relevant to your research or application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664039?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664039?utm_src=pdf-body
https://www.benchchem.com/product/b1664039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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